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Compound of Interest

Compound Name: 4-Benzoylbutyric acid

Cat. No.: B072466

Essential Safety and Handling Guide for 4-
Benzoylbutyric Acid

This guide provides immediate, essential safety and logistical information for the handling of 4-
Benzoylbutyric acid. The following procedures for personal protective equipment (PPE),
operational handling, and disposal are designed to ensure a safe laboratory environment for
researchers, scientists, and drug development professionals.

Hazard Summary

4-Benzoylbutyric acid is a chemical that requires careful handling due to its potential health
hazards. It is known to cause skin and serious eye irritation, and may also lead to respiratory
irritation.[1][2] As a combustible solid, it can form explosive dust-air mixtures.[1]

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are critical to minimize exposure risk. The following table
summarizes the recommended PPE for handling 4-Benzoylbutyric acid.
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PPE Category Specification Rationale
Safety glasses with side- Protects against dust particles
Eye and Face Protection shields or chemical safety and splashes that can cause
goggles. serious eye irritation.[1][2]
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o o
(e.g., nitrile, neoprene). subsequent irritation.[1][2]
NIOSH-approved N95 dust Minimizes the inhalation of fine
Respiratory Protection mask or higher, particularly particles, which can cause
when handling powder. respiratory irritation.[1][2]

) ] Laboratory coat, long-sleeved Provides a barrier against
Skin and Body Protection ] ) ]
shirt, and long pants. accidental skin contact.[1][2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to standardized procedures is paramount for both safety and experimental integrity.
1. Preparation:

o Ensure work is conducted in a well-ventilated area, such as a chemical fume hood,
especially when handling the solid form to control dust.[1][2]

o Assemble all necessary equipment and reagents before handling the compound.
» Verify that an eyewash station and safety shower are readily accessible.[2]

» Don all required PPE as detailed in the table above.

2. Handling the Compound:

» When weighing or transferring the solid material, do so carefully to minimize the generation
of dust.[1]

e If creating a solution, add the solid to the solvent slowly.

e Avoid all personal contact, including inhalation and contact with skin and eyes.[1]
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3. Post-Handling:

e Wash hands and any exposed skin thoroughly after handling.[2]

» Decontaminate all work surfaces after use.

 Remove and wash contaminated clothing before reuse.[2]
Emergency and Spill Response

Minor Spills:

o Clean up all spills immediately.[1]

e Use dry clean-up procedures and avoid generating dust.[1]

o Wear full PPE, including respiratory protection, during cleanup.[1]
Major Spills:

o Alert personnel in the area and evacuate if necessary.

o Control personal contact by wearing appropriate protective clothing.[1]
e Prevent the spillage from entering drains or water courses.[1]
First Aid:

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1][2]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1][2]

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1][2]

Disposal Plan
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Proper disposal of 4-Benzoylbutyric acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of 4-Benzoylbutyric acid and any contaminated materials in a
suitable, labeled, and closed container.[2][3] All chemical waste must be disposed of through
an approved waste disposal plant.[2]

o Container Disposal: Do not reuse empty containers. Dispose of them in the same manner as
the chemical waste.

e Environmental Precautions: Do not allow the material to be released into the environment or
enter drains.[3]

Quantitative Data

The following table summarizes key quantitative data for 4-Benzoylbutyric acid. It should be
noted that occupational exposure limits (OELs) have not been established for this compound.

[1]

Property Value

Molecular Formula C11H1203

Molar Mass 192.21 g/mol

Melting Point 126-129 °C

Boiling Point 380.8 £ 25.0 °C (Predicted)
Flash Point 198.3 °C

Solubility in Water Insoluble

Personal Protective Equipment Workflow

The following diagram illustrates the logical workflow for the selection and use of Personal
Protective Equipment (PPE) when handling 4-Benzoylbutyric acid.
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Caption: PPE selection and use workflow for handling 4-Benzoylbutyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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